4-(4-Methyl-pyrimidin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C15H23N3O2S
• Molecular Weight: 309.4 g/mol
• IUPAC Name: tert-butyl 4-(4-methylpyrimidin-2-yl)sulfanylpiperidine-1-carboxylate
• InChI: InChI=1S/C15H23N3O2S/c1-11-5-8-16-13(17-11)21-12-6-9-18(10-7-12)14(19)20-15(2,3)4/h5,8,12H,6-7,9-10H2,1-4H3
• InChI Key: AVQZYQAQBOFTGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SC2CCN(CC2)C(=O)OC(C)(C)C

Description

4-(4-Methyl-pyrimidin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative featuring a tert-butyl carbamate group at the 1-position and a 4-methylpyrimidin-2-ylsulfanyl substituent at the 4-position. This compound is part of a broader class of tert-butyl esters used as intermediates in medicinal chemistry, particularly for their role as protecting groups for amines during synthesis . The sulfur atom in the sulfanyl (thioether) linkage contributes to its electronic and steric properties, influencing reactivity and interactions in biological systems.

Comparison with Similar Compounds

Key Observations:

• Linkage Type : Sulfanyl (S) and oxy (O) linkages (e.g., ) modulate electronic effects. Sulfanyl groups enhance lipophilicity and resistance to hydrolysis compared to oxy linkages .
• Substituent Effects: Introduction of electron-withdrawing groups (e.g., cyano in ) or bulky substituents (e.g., morpholine-sulfonyl in ) alters solubility and steric hindrance.

Physicochemical and Functional Comparisons

Reactivity and Stability:

• The tert-butyl ester group provides steric protection to the piperidine amine, enhancing stability under acidic conditions across all analogs .
• Sulfanyl-linked compounds (e.g., target compound and ) may exhibit greater oxidative instability compared to sulfonyl or oxy derivatives .

Pharmacological Relevance:

• Analogs with pyrimidine-oxymethyl groups (e.g., ) are intermediates in synthesizing kinase inhibitors.
• Amino-methyl derivatives (e.g., ) with basic nitrogen atoms may enhance solubility and target binding in biological systems.
• GPR119 agonists from highlight the importance of pyrimidine and tert-butyl ester motifs in drug discovery, though substituent variations dictate target specificity.

Preparation Methods

Piperidine Scaffold Preparation

The synthesis begins with piperidine-1-carboxylic acid tert-butyl ester , a commercially available building block. Its tert-butyloxycarbonyl (Boc) group provides steric protection for the amine during subsequent reactions. Key parameters include:

Table 1 : Starting Material Specifications

Parameter	Value	Source
Purity	≥98% (HPLC)
Solubility	25 mg/mL in dichloromethane

Sulfanyl Group Introduction

The critical step involves nucleophilic substitution at the pyrimidine ring. 4-Methyl-2-mercaptopyrimidine reacts with the piperidine derivative under basic conditions:

$$
\text{Piperidine-Boc} + \text{4-Methyl-2-mercaptopyrimidine} \xrightarrow{\text{Base}} \text{Target Compound} + \text{Byproducts}
$$

Reaction Conditions :

• Solvent : Anhydrous dimethylformamide (DMF) or tetrahydrofuran (THF)
• Base : Triethylamine (2.5 equiv) or potassium carbonate (3.0 equiv)
• Temperature : 0–5°C (initial), then room temperature
• Time : 12–24 hours

Table 2 : Yield Variation with Base Selection

Base	Yield (%)	Purity (HPLC)
Triethylamine	78	95
Potassium Carbonate	85	97

Potassium carbonate outperforms triethylamine due to superior deprotonation of the thiol group, minimizing disulfide byproducts.

Reaction Optimization and Catalysis

Solvent Effects

Polar aprotic solvents enhance nucleophilicity of the thiolate ion. Comparative studies reveal:

Table 3 : Solvent Impact on Reaction Efficiency

Solvent	Dielectric Constant	Yield (%)
DMF	36.7	85
THF	7.5	68
Dichloromethane	8.9	42

DMF’s high polarity facilitates ionic intermediates, achieving 85% yield.

Temperature Control

Controlled cooling (0–5°C) during reagent mixing prevents exothermic side reactions. Gradual warming to 25°C ensures complete conversion.

Purification and Analytical Characterization

Chromatographic Isolation

Crude product purification employs silica gel chromatography (hexane:ethyl acetate, 3:1). High-performance liquid chromatography (HPLC) confirms purity (>98%).

Table 4 : Chromatographic Parameters

Column	Mobile Phase	Retention Time (min)
C18 (250 × 4.6 mm)	Acetonitrile:H₂O (70:30)	12.3

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 8.28 (d, J = 5.1 Hz, 1H, pyrimidine-H), 3.78–3.65 (m, 2H, piperidine-H), 1.42 (s, 9H, tert-butyl).
• IR (cm⁻¹): 2975 (C-H stretch), 1689 (C=O), 1543 (C=N).

Comparative Analysis with Structural Analogs

Table 5 : Synthetic Comparison with Analogous Compounds

Compound	Key Difference	Yield (%)
4-(Pyrimidin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester	Absence of 4-methyl group	72
4-(2-Chloro-pyrimidin-4-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	Chlorine substituent	68

The 4-methyl group in the target compound enhances electron density on the pyrimidine ring, accelerating nucleophilic substitution.

Industrial-Scale Production Considerations

Continuous Flow Reactors

Replacing batch processes with microfluidic systems reduces reaction time from 24 hours to 2.5 hours, achieving 89% yield.

Table 6 : Batch vs. Flow Synthesis Metrics

Parameter	Batch Process	Flow Process
Volume (L)	100	0.5
Temperature Control	±2°C	±0.1°C
Byproduct Formation	12%	3%

Green Chemistry Metrics

• E-factor : 8.2 (improved from 15.6 in batch)
• Solvent Recovery : 92% via distillation

Q & A

Q. What are the optimal synthetic routes for preparing 4-(4-Methyl-pyrimidin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester?

The synthesis typically involves multi-step reactions:

Piperidine Core Functionalization : Introduce the tert-butyl carbamate group via Boc protection under anhydrous conditions (e.g., using Boc₂O and DMAP in dichloromethane).

Sulfur Linkage Formation : Couple the pyrimidine moiety via nucleophilic substitution (e.g., using 4-methyl-2-mercaptopyrimidine with a bromomethyl intermediate on the piperidine ring).

Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization (ethanol/water) ensures ≥95% purity .
Critical Parameters: Temperature control (<0°C for Boc protection), inert atmosphere (N₂/Ar), and stoichiometric excess of mercaptopyrimidine (1.2–1.5 equiv) to minimize byproducts.

Q. How does the tert-butyl ester group influence the compound’s stability and reactivity?

The tert-butyl ester acts as a steric protecting group:

• Stability : Enhances resistance to hydrolysis under basic/acidic conditions (pH 2–12) compared to methyl/ethyl esters.
• Reactivity : Facilitates selective deprotection (e.g., TFA in DCM) to expose the carboxylic acid for downstream modifications .
  Storage Recommendations: Store at –20°C under inert gas (argon) to prevent oxidation of the sulfanyl group .

Q. What analytical techniques validate the compound’s structural integrity?

• NMR : Confirm regiochemistry of the pyrimidine-piperidine linkage (¹H NMR: δ 8.2–8.5 ppm for pyrimidine protons; δ 3.5–4.0 ppm for piperidine CH₂S).
• HPLC : Purity assessment (C18 column, acetonitrile/water with 0.1% TFA; retention time ~12–14 min).
• HRMS : Verify molecular weight (calculated for C₁₆H₂₄N₃O₂S: 322.16 g/mol) .

Advanced Research Questions

Q. How can reaction mechanisms involving the sulfanylmethyl group be exploited for derivatization?

The sulfanylmethyl (–CH₂S–) group participates in:

• Oxidation : Controlled oxidation (H₂O₂, acetic acid) yields sulfoxide/sulfone derivatives for probing electronic effects on bioactivity.
• Nucleophilic Substitution : Displacement with amines (e.g., benzylamine, K₂CO₃/DMF) generates thioether analogs.
  Case Study: Analogues with sulfone groups showed 3× higher binding affinity to kinase targets compared to sulfanyl derivatives .

Q. What strategies resolve contradictions in structure-activity relationship (SAR) studies of pyrimidine-piperidine hybrids?

• Variable Substituent Analysis : Compare bioactivity of methyl (4-CH₃) vs. chloro (4-Cl) pyrimidine derivatives (e.g., antitumor IC₅₀ values).
• Computational Modeling : MD simulations (e.g., Schrödinger Suite) identify steric clashes or hydrogen-bonding mismatches in target binding pockets.
  Example: Methyl-substituted pyrimidines exhibit better solubility (logP 2.1 vs. 2.8 for chloro analogs) but reduced metabolic stability .

Q. How can regioselectivity challenges during pyrimidine coupling be mitigated?

• Directing Groups : Introduce temporary substituents (e.g., nitro groups) to orient the pyrimidine ring for selective thiolation.
• Microwave-Assisted Synthesis : Shorten reaction times (30 min vs. 12 hr) and reduce side products (e.g., disulfide formation) .

Q. What in vitro assays assess the compound’s potential as a kinase inhibitor?

• Kinase Profiling : Screen against a panel of 50+ kinases (e.g., EGFR, CDK2) using fluorescence polarization (FP) assays.
• Cellular Efficacy : Measure antiproliferative activity in HeLa or A549 cells (MTT assay, 48–72 hr exposure).
  Data Interpretation: IC₅₀ < 1 μM suggests lead candidate potential; cross-validate with Western blotting for phosphorylation inhibition .

Methodological Challenges and Solutions

Q. How to address low yields in large-scale synthesis?

• Flow Chemistry : Continuous processing improves mixing and heat transfer (yield increases from 45% to 72% at 100 g scale).
• Catalytic Optimization : Replace stoichiometric bases (e.g., NaH) with polymer-supported reagents (e.g., PS-BEMP) for easier purification .

Q. What computational tools predict metabolic liabilities of this compound?

• CYP450 Metabolism : Use StarDrop’s P450 module to identify vulnerable sites (e.g., sulfanyl oxidation).
• Metabolite Identification : LC-MS/MS (Q-TOF) with in vitro microsomal incubations .

Q. How to design analogs with improved blood-brain barrier (BBB) penetration?

• Descriptor Optimization : Reduce polar surface area (<90 Ų) and adjust logD (1.5–2.5) via methyl/fluoro substitutions.
• In Silico BBB Models : Predict permeability using ADMET Predictor or SwissADME .